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Compound of Interest

Compound Name: 2,5-Di-tert-butylhydroquinone

Cat. No.: B1670977

An In-depth Technical Guide on 2,5-Di-tert-butylhydroquinone (DTBHQ)

Introduction

2,5-Di-tert-butylhydroquinone (DTBHQ), also known as 2,5-di-tert-butylbenzene-1,4-diol, is a
synthetic phenolic compound widely recognized for its antioxidant properties.[1][2] It belongs to
the class of organic compounds known as phenylpropanes and is characterized by a
hydroquinone structure substituted with two tert-butyl groups.[3][4] This structural arrangement
enhances its stability and solubility in non-polar substances, making it a highly effective
antioxidant and stabilizer in various industrial applications, including rubber, polymers, paints,
and inks.[2][5][6] In the context of biomedical research and drug development, DTBHQ is of
significant interest due to its diverse biological activities. It is a potent inhibitor of the
Sarco/endoplasmic reticulum Ca2+-ATPase (SERCA) pump, a modulator of inflammatory
pathways, and an activator of the Nrf2 antioxidant response pathway.[7][8][9] This guide
provides a comprehensive technical overview of DTBHQ, focusing on its synthesis, chemical
properties, biological mechanisms, and experimental protocols relevant to researchers and
scientists in drug development.

Chemical and Physical Properties

DTBHQ is an off-white to pale brown crystalline solid.[3] Its key physical and chemical
properties are summarized in the table below, providing essential data for experimental design
and process control.[10]
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Property Value Reference
CAS Number 88-58-4 [1]
Molecular Formula C14H2202 [1][11]
Molecular Weight 222.32 g/mol [1][11]
Melting Point 216-218 °C [31[5]
Boiling Point 321 °C [5][10]
Density 1.07 g/cm3 [5]

Flash Point 216 °C [5]

Water Solubility

3.8 mg/L at 20 °C

[5]

Soluble in acetone, benzene,

Solubility DMSO, 100% ethanol, and [5]
aqueous alkali.[5]
Off-white crystalline powder /
Appearance [11[3]

cream or pale brown solid.

Synthesis of 2,5-Di-tert-butylhydroquinone

DTBHQ is primarily synthesized via the Friedel-Crafts alkylation of hydroquinone. The most

common methods utilize tert-butanol or its derivatives like methyl tert-butyl ether (MTBE) as the
alkylating agent in the presence of an acid catalyst.[12][13]

General Synthesis Workflow

The synthesis process generally involves the reaction of hydroquinone with an excess of a tert-
butylating agent in the presence of a strong acid catalyst, followed by purification.
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Caption: General workflow for the synthesis of DTBHQ.
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Representative Experimental Protocols

Protocol 1: Synthesis from Hydroquinone and tert-Butanol[11][14]

This method involves the direct alkylation of hydroquinone with tert-butanol using a strong acid
catalyst. A one-step directional synthesis has been reported with yields reaching up to 90% and
purity greater than 99%.[14]

o Reaction Setup: In a three-necked flask equipped with a stirrer, thermometer, and reflux
condenser, add hydroquinone and a suitable solvent (e.g., water or an organic solvent like
toluene).[11][14]

o Catalyst Addition: Add the acid catalyst. A mixed acid system containing sulfuric acid and
phosphoric acid can be used.[14] The molar ratio of hydroquinone to catalyst can range from
2:1to 1:2.[14]

o Reactant Addition: Heat the mixture to the reaction temperature (typically 75-95 °C).[11][14]

o Reaction: Slowly add tert-butanol to the reaction mixture over several hours. The molar ratio
of hydroquinone to tert-butanol is typically in the range of 1:3 to 1:7.[14]

o Work-up: After the reaction is complete, cool the mixture to allow the product to precipitate.
[11]

 Purification: Collect the solid product by filtration. Wash the filter cake with water to remove
the acid catalyst and any unreacted hydroquinone.[14]

e Drying: Dry the purified product to obtain 2,5-di-tert-butylhydroquinone. Further purification
can be achieved by recrystallization from a suitable solvent mixture (e.g., acetone/water).[11]

Protocol 2: Synthesis from Hydroquinone and Methyl tert-Butyl Ether (MTBE)[12]
This alternative method uses MTBE as the alkylating agent.

» Reaction Conditions: The reaction is carried out with a molar ratio of hydroquinone to MTBE
of approximately 2.1:1 and a hydroquinone to catalyst ratio of 1:0.1.[12]

e Procedure: The reaction is typically performed at around 90 °C for 1.5 hours.[12]
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 Yield: Under these optimized conditions, the yield of DTBHQ can reach 60% with a product
purity of over 99%.[12]

Biological Activity and Mechanisms of Action

DTBHQ exhibits a range of biological effects, primarily stemming from its antioxidant capacity
and its interaction with specific cellular targets.

Antioxidant and Free Radical Scavenging

The primary antioxidant mechanism of DTBHQ is its function as a free-radical scavenger. The
phenolic hydroxyl groups readily donate a hydrogen atom to reactive free radicals, which
terminates the oxidative chain reaction.[15] The resulting DTBHQ radical is stabilized by
resonance and steric hindrance from the bulky tert-butyl groups, preventing it from initiating
new oxidation chains.[15][16]
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Caption: Free radical scavenging mechanism of DTBHQ.
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This property makes DTBHQ an effective inhibitor of polymerization initiated by free radicals, a
critical application in the polymer and monomer industries.[6][16][17]

Inhibition of SERCA and Modulation of Calcium
Signaling

DTBHQ is a well-characterized, potent, and selective inhibitor of the Sarco/endoplasmic
reticulum Ca?* ATPase (SERCA) pump.[3][8][18] SERCA pumps are crucial for maintaining low

cytosolic calcium concentrations by actively transporting Ca2* from the cytosol into the
sarcoplasmic/endoplasmic reticulum.

e Mechanism: By inhibiting SERCA, DTBHQ prevents the re-uptake of Ca?* into the ER,
leading to a sustained increase in cytosolic Ca2* levels.[3][18] This disruption of calcium
homeostasis can trigger a variety of downstream signaling events.

e Quantitative Data: The ICso value for SERCA inhibition by DTBHQ is approximately 400 nM.
[8]
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Caption: DTBHQ inhibits SERCA, increasing cytosolic Caz*.

Modulation of the Arachidonic Acid Pathway
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DTBHQ has been shown to influence the metabolism of arachidonic acid by inhibiting key
enzymes in the inflammatory pathway, specifically 5-lipoxygenase (5-LO) and cyclooxygenase-
2 (COX-2).[9][19]

e 5-Lipoxygenase (5-LO): DTBHQ is a potent inhibitor of 5-LO, the enzyme responsible for the
synthesis of leukotrienes, which are pro-inflammatory mediators.

e Cyclooxygenase-2 (COX-2): DTBHQ also inhibits COX-2, an enzyme that is induced during
inflammation and catalyzes the production of prostaglandins.

The dual inhibition of these pathways suggests potential anti-inflammatory applications for
DTBHQ.

Enzyme Target ICso0 Value Reference

5-Lipoxygenase (5-LO) 1.8 uM [819]

Cyclooxygenase-2 (COX-2) 14.1 uM [819]
Nrf2 Activation

While the related compound tert-butylhydroquinone (tBHQ) is a widely recognized activator of
the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, DTBHQ also contributes to
cellular antioxidant defenses.[7][20][21] The Nrf2 pathway is a primary cellular defense
mechanism against oxidative stress.[22][23] Activation of Nrf2 leads to the transcription of a
battery of antioxidant and detoxification genes.[7] Although much of the literature focuses on
tBHQ, the antioxidant properties of DTBHQ suggest it may also act on this pathway, a subject
requiring further specific investigation to delineate its effects from its more studied counterpart.

Safety and Toxicology

DTBHQ is considered irritating to the eyes, respiratory system, and skin.[5][24] Accidental
ingestion may be harmful.[24] It is also noted as being very toxic to aquatic organisms.[24] As
with many phenolic compounds, prolonged or high-dose exposure may lead to adverse health
effects, and appropriate safety precautions, including the use of personal protective equipment,
should be taken when handling the compound.[24]
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Conclusion

2,5-Di-tert-butylhydroquinone is a multifunctional compound with significant industrial and
pharmacological relevance. Its robust antioxidant activity forms the basis of its use as a
stabilizer, while its specific interactions with key cellular targets like the SERCA pump and
enzymes of the arachidonic acid pathway make it a valuable tool for research and a potential
lead for drug development. This guide provides the foundational technical information required
for professionals to effectively utilize and investigate DTBHQ in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

